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Compound of Interest

Compound Name: 4-Tert-butoxybenzonitrile

Cat. No.: B071709

As researchers and drug development professionals, our commitment to safety is as
paramount as our pursuit of scientific advancement. Handling specialized chemical compounds
requires a deep understanding of their properties and a meticulous approach to safety
protocols. This guide provides essential, immediate safety and logistical information for
handling 4-Tert-butoxybenzonitrile (CAS: 185259-36-3), ensuring both personal safety and
experimental integrity.

The causality behind these protocols is straightforward: 4-Tert-butoxybenzonitrile is classified
as harmful if swallowed and harmful in contact with skin.[1] Therefore, every procedural step is
designed to eliminate pathways for accidental ingestion and dermal exposure, while also
mitigating potential, yet unclassified, inhalation and eye irritation risks common to organic nitrile
compounds.

Hazard Identification and Key Data

Before handling any chemical, a thorough understanding of its hazard profile is critical. The
information available for 4-Tert-butoxybenzonitrile indicates specific toxicological risks that
directly inform our handling procedures.
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Property Data Source
Chemical Name 4-Tert-butoxybenzonitrile N/A
CAS Number 185259-36-3 [1]
Molecular Formula C11H13NO [1]
Molecular Weight 175.23 g/mol [1]

H302: Harmful if
GHS Hazard Statements swallowedH312: Harmful in [1]

contact with skin

Signal Word Warning [1]

Based on the hazard statements, the primary routes of exposure to mitigate are dermal contact
and accidental ingestion. While inhalation toxicity is not explicitly classified, prudent practice for
organic nitriles dictates that airborne exposure should also be minimized.

Personal Protective Equipment (PPE): Your First
Line of Defense

The selection of appropriate PPE is not merely a checklist item; it is a scientifically-grounded
system to create effective barriers between you and the chemical agent.

Hand Protection: Chemical-Resistant Gloves

The directive to prevent skin contact makes glove selection the most critical PPE decision.

e Primary Recommendation: Nitrile gloves are essential PPE for laboratory settings, offering
protection against a wide array of chemicals.[2][3] For handling 4-Tert-butoxybenzonitrile,
they provide a robust barrier against incidental splashes and contamination.[3][4]

o Causality: The H312 "Harmful in contact with skin" classification means that the compound
can be absorbed through the skin in sufficient quantities to cause systemic toxicity. Nitrile
provides the necessary chemical resistance for safe handling during routine procedures.[3]

[5]
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e Protocol: Always double-glove if significant handling is required. Inspect gloves for any signs
of degradation or puncture before use. If contact occurs, remove the gloves immediately,
wash your hands thoroughly with soap and water, and put on a new pair.[1]

Eye and Face Protection: Preventing Ocular Exposure

e Primary Recommendation: Safety glasses with side-shields are the minimum requirement.
However, chemical splash goggles that comply with OSHA 29 CFR 1910.133 or European
Standard EN166 are strongly recommended.[6]

o Causality: While not explicitly classified as an eye irritant, many organic compounds can
cause serious eye irritation.[7] Goggles provide a complete seal around the eyes, offering
superior protection from splashes, which can occur during transfers or reaction quenching.

Skin and Body Protection: A Barrier Against
Contamination

e Primary Recommendation: A standard laboratory coat, long-sleeved clothing, and closed-toe
shoes are mandatory.[4]

o Causality: This requirement supports the primary goal of avoiding all skin contact. A lab coat
protects underlying clothing and skin from spills and contamination. Should a significant spill
occur, the lab coat can be removed quickly to minimize exposure.

Respiratory Protection: Engineering Controls First

e Primary Recommendation: All handling of 4-Tert-butoxybenzonitrile should be performed
within a certified chemical fume hood.[4]

o Causality: The use of a fume hood is a critical engineering control that minimizes the
concentration of airborne vapors or aerosols, protecting the user from potential inhalation
hazards. While the inhalation toxicity is not specified, avoiding the breathing of chemical
vapors is a universal safety principle.[6] A NIOSH-approved respirator may be required only
if engineering controls are not feasible or in the event of a large spill, and its use requires
formal training and fit-testing.[8]

Operational Plan: A Step-by-Step Handling Protocol
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This protocol is designed as a self-validating system. Each step logically follows the last,
ensuring safety is maintained from preparation through disposal.

Preparation Phase
1. Hazard Review
Review SDS for 4-Tert-butoxybenzonitrile.

.

2. Don PPE
Gloves, Goggles, Lab Coat.

3. Verify Fume Hood
Ensure proper airflow.
Handling Phase
4. Weigh & Transfer
Perform all manipulations inside the fume hood.

l

5. Execute Procedure
Keep sash at the lowest practical height.

Post-Handling Phase
y
6. Decontaminate
Clean workspace and equipment.

l

7. Segregate Waste
Place in a labeled, sealed hazardous waste container.

.

8. Doff PPE
Remove gloves last, wash hands.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [A Senior Application Scientist's Guide to Handling 4-
Tert-butoxybenzonitrile]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b071709#personal-protective-equipment-for-handling-
4-tert-butoxybenzonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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